N-1-naphthyl-4-morpholinecarboxamide

• IUPAC Name: N-naphthalen-1-ylmorpholine-4-carboxamide
• InChI: InChI=1S/C15H16N2O2/c18-15(17-8-10-19-11-9-17)16-14-7-3-5-12-4-1-2-6-13(12)14/h1-7H,8-11H2,(H,16,18)
• InChI Key: LDGZSWAPMYOPKW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.30 g/mol

Description

N-1-naphthyl-4-morpholinecarboxamide, also known as NM-2201, is a synthetic cannabinoid that has gained significant attention in recent years due to its potential use in scientific research. This compound belongs to the class of designer drugs that are structurally similar to the psychoactive compound found in marijuana. However, unlike marijuana, NM-2201 is not a natural product and is synthesized in the laboratory. In

Mechanism of Action

N-1-naphthyl-4-morpholinecarboxamide acts by binding to the cannabinoid receptor type 1 (CB1) and type 2 (CB2) in the brain. CB1 receptors are primarily found in the central nervous system, while CB2 receptors are found in the peripheral nervous system and immune cells. Upon binding to these receptors, this compound activates the G protein-coupled receptor signaling pathway, leading to the release of intracellular messengers such as cyclic adenosine monophosphate (cAMP) and inositol triphosphate (IP3). The downstream effects of this activation include the inhibition of neurotransmitter release, modulation of ion channels, and regulation of gene expression.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in scientific research. It has been found to have analgesic properties, reducing pain sensation in animal models. It has also been shown to have anxiolytic effects, reducing anxiety-like behavior in animal models. Additionally, this compound has been found to have anti-inflammatory properties, reducing inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-1-naphthyl-4-morpholinecarboxamide in lab experiments is its potency and selectivity for the cannabinoid receptor system. This allows for precise activation of the system without affecting other signaling pathways. However, one limitation of using this compound is its potential for abuse and dependence. Therefore, proper safety measures should be taken when handling this compound in the laboratory.

Future Directions

There are several future directions for the use of N-1-naphthyl-4-morpholinecarboxamide in scientific research. One direction is the study of its potential therapeutic applications, particularly in the treatment of pain and anxiety disorders. Another direction is the investigation of its potential neuroprotective effects, particularly in the prevention of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to understand the long-term effects of this compound on the cannabinoid receptor system and its potential for abuse and dependence.
Conclusion
This compound is a synthetic cannabinoid that has significant potential for use in scientific research. Its potency and selectivity for the cannabinoid receptor system make it a valuable tool for studying the role of this system in various physiological processes. However, caution should be taken when handling this compound due to its potential for abuse and dependence. Further research is needed to fully understand the biochemical and physiological effects of this compound and its potential therapeutic applications.

Synthesis Methods

N-1-naphthyl-4-morpholinecarboxamide is synthesized through the reaction of 1-naphthylamine with 4-morpholinecarboxylic acid chloride in the presence of a base. The resulting compound is purified through column chromatography to obtain a white crystalline powder. The purity of this compound can be determined using analytical techniques such as gas chromatography-mass spectrometry (GC-MS) or high-performance liquid chromatography (HPLC).

Scientific Research Applications

N-1-naphthyl-4-morpholinecarboxamide has been used in scientific research to study the cannabinoid receptor system in the brain. The cannabinoid receptor system plays a crucial role in regulating various physiological processes such as appetite, pain sensation, mood, and memory. This compound acts as a potent agonist of the cannabinoid receptor system, leading to the activation of downstream signaling pathways. This activation can be studied to understand the role of the cannabinoid receptor system in different physiological processes.